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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. Cyclohexene sulfide, a flammable and potentially hazardous chemical, requires a
structured and informed disposal process. This guide provides essential, step-by-step
procedures for the safe disposal of cyclohexene sulfide, aligning with standard laboratory
safety protocols and hazardous waste regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards
associated with cyclohexene sulfide. Adherence to personal protective equipment (PPE)
guidelines is mandatory to mitigate risks of exposure.

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
o Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[1]

o Respiratory Protection: Use a respirator if working in an area with inadequate ventilation,
following a respiratory protection program that meets OSHA standards.[1]

Emergency Procedures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

 Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical aid.[1]

Cyclohexene Sulfide Properties and Hazards

A clear understanding of the chemical's properties is fundamental to its safe management. The
following table summarizes key quantitative data for cyclohexene sulfide.

Property Value Citation
CAS Number 286-28-2 [1]
Molecular Formula CeH10S [1]
Molecular Weight 114.20 g/mol [1]
Boiling Point 55-58 °C @ 12.00 mmHg [1]
Flash Point 50 °C (122 °F) - closed cup [2]
Storage Temperature 2-8°C [2]
Incompatibilities Strong oxidizing agents [1]

B Carbon monoxide, oxides of
Hazardous Decomposition ] [1]
sulfur, hydrogen sulfide

Detailed Disposal Protocol for Cyclohexene Sulfide

The disposal of cyclohexene sulfide must be handled as a hazardous waste stream. Under
no circumstances should it be disposed of down the drain or in regular trash.[3][4][5]
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Methodology:

o Waste Identification and Classification:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3)
and any state or local regulations.[1] Given its flammability, cyclohexene sulfide is
classified as a hazardous waste.

o Waste Collection:

o Collect waste cyclohexene sulfide in a dedicated, properly labeled hazardous waste
container.

o The container must be chemically compatible with the waste, in good condition, and have
a secure, leak-proof closure.[6][7]

o If reusing a chemical reagent container, it must be thoroughly triple-rinsed, with the rinsate
collected as hazardous waste.[5]

e Labeling:

o Label the waste container with the words "HAZARDOUS WASTE" and the full chemical
name, "Cyclohexene Sulfide".[7]

o Include the approximate concentration and volume of the waste.

e Storage:

[e]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

o

The SAA must be at or near the point of generation and under the control of laboratory
personnel.[6]

o

Store the container in a cool, dry, well-ventilated area away from heat, sparks, and flame.

[1]

o

Ensure segregation from incompatible materials, particularly strong oxidizing agents.[1][8]
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o Use secondary containment for all liquid hazardous waste.[4]

o Disposal of Contaminated Materials:

o Any materials used to clean up spills of cyclohexene sulfide, such as vermiculite, sand,
or earth, must be placed in a suitable, sealed container and disposed of as hazardous
waste.[1]

o Empty containers that held cyclohexene sulfide retain product residue and can be
dangerous.[1] The first rinse of the container must be collected and disposed of as
hazardous waste.[4] Subsequent rinses may be permissible for drain disposal depending
on local regulations, but it is best practice to collect all rinsates as hazardous waste.

e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Do not accumulate more than 55 gallons of chemical waste in your laboratory.[5]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagram
outlines the logical steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of cyclohexene sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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